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Compound of Interest

Compound Name: 3-(Trimethoxysilyl)propyl acrylate

Cat. No.: B1223003 Get Quote

Essential Safety and Handling Guide for 3-
(Trimethoxysilyl)propyl acrylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
(Trimethoxysilyl)propyl acrylate (CAS No. 4369-14-6). Adherence to these procedures is

critical for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)
The first line of defense against chemical exposure is proper personal protective equipment.

The following table summarizes the recommended PPE for handling 3-
(Trimethoxysilyl)propyl acrylate.
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face
Chemical safety goggles or a

face shield

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against splashes.

Contact lenses should not be

worn.[1][2]

Hands
Neoprene or nitrile rubber

gloves

Inspect gloves before use.

Follow proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use.

[1][3]

Body
Lab coat or chemical-resistant

apron

For routine operations. For

larger quantities or situations

with a higher risk of splashing,

wear fire/flame resistant and

impervious clothing.[4]

Respiratory
Use in a well-ventilated area or

under a chemical fume hood.

If ventilation is inadequate or

exposure limits are exceeded,

use a NIOSH-certified

combination organic

vapor/acid gas respirator.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-(Trimethoxysilyl)propyl acrylate
and the closely related compound 3-(Trimethoxysilyl)propyl methacrylate, which may be used

as a reference.
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Property
Value (3-
(Trimethoxysilyl)propyl
acrylate)

Value (3-
(Trimethoxysilyl)propyl
methacrylate)

CAS Number 4369-14-6 2530-85-0

Molecular Weight 234.32 g/mol [5] Not explicitly found

Flash Point
123 °C (253.4 °F) - closed

cup[6]
92 °C[4][7]

Boiling Point 68 °C / 0.4 mmHg[6] 190 °C

Density 1.055 g/mL at 25 °C[6] 1.04 g/cm³ at 20 °C[4]

Oral LD50 (Rat) Not explicitly found > 2000 mg/kg bw[4]

Dermal LD50 (Rat) Not explicitly found > 2000 mg/kg bw[4]

Inhalation LC50 (Rat) Not explicitly found > 2.28 mg/L air[4]

Occupational Exposure Limits
No data available in search

results.[4][8][9][10]

No data available in search

results.[4][8][9][10]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational plan is mandatory for the safe handling of 3-
(Trimethoxysilyl)propyl acrylate.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[7]

Ensure that an eyewash station and safety shower are readily accessible.[1][7]

Remove all potential ignition sources from the handling area.[3]

Keep the chemical container tightly closed when not in use and store it in a cool, dry, and

well-ventilated place away from moisture and incompatible substances like strong

oxidizing agents, acids, and bases.[4][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.capotchem.cn/doc/msds_4369-14-6.do
https://www.sigmaaldrich.com/HK/zh/product/aldrich/475149
https://www.echemi.com/sds/3-methacryloxypropyltrimethoxysilane-pd20150901112.html
https://pim-resources.coleparmer.com/sds/59817.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/475149
https://www.sigmaaldrich.com/HK/zh/product/aldrich/475149
https://www.echemi.com/sds/3-methacryloxypropyltrimethoxysilane-pd20150901112.html
https://www.echemi.com/sds/3-methacryloxypropyltrimethoxysilane-pd20150901112.html
https://www.echemi.com/sds/3-methacryloxypropyltrimethoxysilane-pd20150901112.html
https://www.echemi.com/sds/3-methacryloxypropyltrimethoxysilane-pd20150901112.html
https://www.echemi.com/sds/3-methacryloxypropyltrimethoxysilane-pd20150901112.html
https://www.fishersci.com/store/msds?partNumber=AC426600250&countryCode=US&language=en
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/copy_of_3Trimethoxysilylpropylmethacrylate.pdf/
https://www.spectrumchemical.com/media/sds/T0398.pdf
https://www.echemi.com/sds/3-methacryloxypropyltrimethoxysilane-pd20150901112.html
https://www.fishersci.com/store/msds?partNumber=AC426600250&countryCode=US&language=en
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/copy_of_3Trimethoxysilylpropylmethacrylate.pdf/
https://www.spectrumchemical.com/media/sds/T0398.pdf
https://www.benchchem.com/product/b1223003?utm_src=pdf-body
https://www.benchchem.com/product/b1223003?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/59817.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SIA0200.0-msds.pdf
https://pim-resources.coleparmer.com/sds/59817.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/sop_methacryloxy_propl_trimethoxysilane_mpts_apilali_v2-1.pdf
https://www.echemi.com/sds/3-methacryloxypropyltrimethoxysilane-pd20150901112.html
https://pim-resources.coleparmer.com/sds/59817.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as detailed in the table above.

Inspect gloves for any signs of damage before use.[3]

Chemical Handling:

Avoid direct contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mists.[8]

Use non-sparking tools to prevent static discharge.

When transferring the chemical, do so carefully to minimize splashing or aerosol

generation.

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7]

Remove and properly dispose of contaminated gloves and any other disposable PPE.[3]

Clean the work area and any equipment used.

Emergency Procedures:

In case of skin contact: Immediately flush the skin with plenty of water for at least 15

minutes while removing contaminated clothing.[7]

In case of eye contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, also under the eyelids.[5][8]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[7]

If swallowed: Do NOT induce vomiting. Rinse mouth with water.[5][8]

In all cases of exposure, seek immediate medical attention.[7]
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Disposal Plan
Proper disposal of 3-(Trimethoxysilyl)propyl acrylate and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste, including unused product and contaminated materials (e.g., gloves,

wipes), in a designated, properly labeled, and sealed container.

Do not mix this waste with other waste streams.

Disposal Method:

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[3]

Alternatively, offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Do not let the product enter drains or surface water.[5][8]

Dispose of the container and contents in accordance with all local, state, and federal

regulations.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 3-
(Trimethoxysilyl)propyl acrylate, from preparation to disposal.
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Safe Handling Workflow for 3-(Trimethoxysilyl)propyl acrylate

1. Preparation & Controls
- Work in Fume Hood

- Eyewash/Shower Ready
- No Ignition Sources

2. Don PPE
- Goggles/Face Shield

- Nitrile/Neoprene Gloves
- Lab Coat

Proceed if safe

3. Chemical Handling
- Avoid Contact & Inhalation
- Use Non-Sparking Tools

Ready for handling

4. Post-Handling
- Wash Hands

- Dispose of PPE
- Clean Work Area

Task completed

Emergency Procedures
- Skin/Eye Contact

- Inhalation/Ingestion
- Seek Medical Aid

In case of spill/exposure

5. Waste Disposal
- Collect in Labeled Container
- Licensed Disposal Company

Generate waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-(Trimethoxysilyl)propyl acrylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1223003?utm_src=pdf-body-img
https://www.benchchem.com/product/b1223003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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